Anhydroophiobolin A

• CAS No.: 6026-65-9
• Product Name: Anhydroophiobolin A
• Molecular Formula: C25H34O3
• Molecular Weight: 382.5 g/mol
• IUPAC Name: (1'R,2S,3S,3'S,5R,7'S,8'E,11'R)-1',3,4'-trimethyl-5-(2-methylprop-1-enyl)-6'-oxospiro[oxolane-2,12'-tricyclo[9.3.0.03,7]tetradeca-4,8-diene]-8'-carbaldehyde
• Standard InChI: InChI=1S/C25H34O3/c1-15(2)10-19-12-17(4)25(28-19)9-8-24(5)13-20-16(3)11-21(27)23(20)18(14-26)6-7-22(24)25/h6,10-11,14,17,19-20,22-23H,7-9,12-13H2,1-5H3/b18-6-/t17-,19-,20+,22+,23+,24+,25-/m0/s1
• Standard InChIKey: MDYSLOGZXCWLSL-CWPAWFJGSA-N
• Isomeric SMILES: C[C@H]1C[C@@H](O[C@@]12CC[C@]3([C@H]2C/C=C(\[C@@H]4[C@H](C3)C(=CC4=O)C)/C=O)C)C=C(C)C
• SMILES: CC1CC(OC12CCC3(C2CC=C(C4C(C3)C(=CC4=O)C)C=O)C)C=C(C)C
• Canonical SMILES: CC1CC(OC12CCC3(C2CC=C(C4C(C3)C(=CC4=O)C)C=O)C)C=C(C)C
• Appearance: White solid
• Description: 3-Anhydroophiobolin A(cas 6026-65-9) is the dehydrated analogue of ophiobolin A and is a major member of the ophiobolin complex of phytotoxic metabolites produced by many species of the genus Bipolaris. Like all ophiobolins, 3-anhydroophiobolin A possesses a broad biological profile with antibacterial, antifungal, antitumor, herbicidal and nematocidal activities.
• Synonyms: (2/'S,3/'S,3aR,5/'R,6aS,9aS,10aR)-2,3a,4,4/',5/',6a,7,9a,10,10a-Decahydro-3/',9,10a-trimethyl-5/'-(2-methyl-1-propen-1-yl)-7-oxospiro[dicyclopenta[a,d]cyclooctene-3(1H),2/'(3/'H)-furan]-6-carboxaldehyde
• Reference: Isolation of ophiobolin A and its analogs as inhibitors to photosynthesis. Kim J.M., Agric. Biol. Chem. 1984, 48, 803. 2. The biology of ophiobolins. Au T.K. et al. , Life Sci. 2000, 67, 733. (Review).
• PubChem Compound: 12306827
• Last Modified: Nov 13 2021